molecular formula C11H19F2NO2 B1481041 2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid CAS No. 2097955-37-6

2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid

Cat. No. B1481041
CAS RN: 2097955-37-6
M. Wt: 235.27 g/mol
InChI Key: YEEPSCZVBTUDQZ-UHFFFAOYSA-N
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Description

2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid, also known as 2-(3-difluoroethylpiperidin-1-yl)butanoic acid, is an organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of piperidine, an organic heterocyclic compound that is used in a variety of fields, including pharmaceuticals, agrochemicals, and materials science. The purpose of

Scientific Research Applications

Environmental Degradation and Fate

Polyfluoroalkyl chemicals, which include substances like "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid," are extensively used in industrial and commercial applications due to their unique properties. Research highlights the significance of understanding the microbial and environmental degradation mechanisms of these chemicals. Liu and Avendaño (2013) reviewed the microbial degradation pathways, identifying the transformation of polyfluoroalkyl substances into perfluoroalkyl acids (PFAAs), emphasizing the necessity of investigating these processes to mitigate environmental impacts (Liu & Avendaño, 2013).

Analytical Chemistry and Synthesis

The synthesis and reactivity of compounds related to "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid" have been explored in the context of nucleophilic aromatic substitution reactions. Studies by Pietra and Vitali (1972) provided insights into the interactions and reactions of piperidine compounds with nitro-aromatics, shedding light on their potential applications in synthetic organic chemistry (Pietra & Vitali, 1972).

Biotechnological Applications

The biotechnological potential of biomass-derived chemicals, including the synthesis of drug precursors and intermediates from renewable resources, has been a focus of recent research. Levulinic acid (LEV), derived from biomass, serves as a versatile building block for synthesizing a wide range of chemicals, suggesting the potential utility of related compounds like "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid" in drug synthesis and development. Zhang et al. (2021) discussed the applications of LEV in cancer treatment and medical materials, highlighting the importance of such compounds in reducing drug synthesis costs and enhancing the sustainability of pharmaceutical manufacturing processes (Zhang et al., 2021).

Environmental and Health Impacts

The bioaccumulation and environmental persistence of perfluorinated compounds, including those related to "2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid," pose significant ecological and health concerns. Research by Conder et al. (2008) critically reviewed the bioaccumulation potential of perfluorinated carboxylates (PFCAs), providing insights into the environmental behavior and regulatory challenges associated with these substances (Conder et al., 2008).

properties

IUPAC Name

2-[3-(1,1-difluoroethyl)piperidin-1-yl]butanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H19F2NO2/c1-3-9(10(15)16)14-6-4-5-8(7-14)11(2,12)13/h8-9H,3-7H2,1-2H3,(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YEEPSCZVBTUDQZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)O)N1CCCC(C1)C(C)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19F2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Reactant of Route 2
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Reactant of Route 3
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Reactant of Route 4
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Reactant of Route 5
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid
Reactant of Route 6
Reactant of Route 6
2-(3-(1,1-Difluoroethyl)piperidin-1-yl)butanoic acid

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